Cas no 2171755-50-1 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid
• CAS No: 2171755-50-1
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 6027381
• PubChem ID: 165536481
• Update Time: 2025-11-01

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}pyridine-4-carboxylic acid
• 2171755-50-1
• EN300-1518590

• Inchi： 1S/C27H25N3O5/c1-2-7-24(25(31)29-15-18-14-17(26(32)33)12-13-28-18)30-27(34)35-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h2-6,8-14,23-24H,1,7,15-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： PXMLGICYHKTZRP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=C(C(=O)O)C=CN=1)=O)CC=C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 118Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid

Research Brief on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid (CAS: 2171755-50-1)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid (CAS: 2171755-50-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and peptide synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a versatile building block in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful for the synthesis of complex peptides and peptidomimetics. Researchers have successfully employed this compound in the development of novel peptide-based therapeutics, leveraging its ability to facilitate efficient coupling reactions and improve yield in multi-step synthetic processes.

In addition to its synthetic utility, preliminary investigations into the biological activity of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid have revealed promising results. The compound has shown moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Further studies are underway to elucidate its mechanism of action and optimize its pharmacological properties.

The structural analysis of this compound, particularly the pyridine-4-carboxylic acid moiety, has also been a subject of recent research. Computational modeling and X-ray crystallography studies have provided insights into its conformational flexibility and interactions with biological targets. These findings are expected to guide the design of derivatives with enhanced binding affinity and selectivity.

Looking ahead, the integration of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid into combinatorial chemistry libraries and high-throughput screening platforms holds great promise for identifying novel lead compounds. Its compatibility with automated synthesis systems further enhances its utility in modern drug discovery pipelines. Continued research efforts are anticipated to uncover additional applications of this compound in chemical biology and therapeutic development.